Cas no 126740-30-5 (Propanoic acid,3-(hexylthio)-, ammonium salt (1:1))

• Product Name: Propanoic acid,3-(hexylthio)-, ammonium salt (1:1)
• CAS No: 126740-30-5
• MF: C₉H₂₁NO₂S
• MW: 207.333541631699
• CID: 198897
• PubChem ID: 3079923
• Update Time: 2025-04-19

Propanoic acid,3-(hexylthio)-, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-(hexylthio)-, ammonium salt (1:1)
• azanium,3-hexylsulfanylpropanoate
• DTXSID00155281
• 126740-30-5
• Propanoic acid, 3-(hexylthio)-, ammonium salt
• Hexylthioproprionic acid ammonium salt

• Inchi： 1S/C9H18O2S.H3N/c1-2-3-4-5-7-12-8-6-9(10)11;/h2-8H2,1H3,(H,10,11);1H3
• InChI Key： HGJJEWTYRJRJAW-UHFFFAOYSA-N
• SMILES： S(CCC(=O)[O-])CCCCCC.[NH4+]

Computed Properties

• Exact Mass: 207.12943
• Monoisotopic Mass: 207.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 76.63